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Compound of Interest

Compound Name: 2-Butoxybenzaldehyde

Cat. No.: B1266755

For researchers and professionals in drug development, meticulous adherence to safety
protocols is paramount, especially when handling specialized chemical compounds. This guide
provides essential, step-by-step procedures for the safe disposal of 2-Butoxybenzaldehyde,
ensuring a secure laboratory environment and regulatory compliance.

Key Safety and Hazard Information

2-Butoxybenzaldehyde is classified as an irritant and requires careful handling to avoid
adverse health effects. It is known to cause skin, eye, and respiratory irritation[1]. In case of
exposure, immediate first aid measures are necessary. For skin contact, wash the affected
area with soap and plenty of water after removing contaminated clothing[2]. Eye contact
requires rinsing with pure water for at least 15 minutes[2]. If inhaled, the individual should be
moved to fresh air; if breathing is difficult, oxygen should be administered[2]. Ingestion requires
rinsing the mouth with water, and vomiting should not be induced[2]. In all cases of exposure,
consulting a doctor is advised[2].

Personal protective equipment (PPE) is mandatory when handling this substance. This
includes suitable protective clothing, chemical-impermeable gloves, and eye and face
protection[2][3]. Work should always be conducted in a well-ventilated area to minimize
inhalation risks[2].

A summary of the key physical and chemical properties of 2-Butoxybenzaldehyde is provided
in the table below.
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Property Value

Molecular Formula C11H1402

Molecular Weight 178.23 g/mol [1]

Appearance Dark orange liquid[4][5]

Odor Pungent[4][5]

Boiling Point 148 - 149 °C @ 10 mmHg[4][5]
Vapor Density 6.1[4][5]

Step-by-Step Disposal Protocol

The primary and recommended method for the disposal of 2-Butoxybenzaldehyde is through
a licensed chemical destruction plant or by controlled incineration with flue gas scrubbing[2]. It
is crucial to prevent the chemical from entering drains or sewer systems and to avoid
environmental contamination[2].

Waste Collection and Storage:

o Use Original Containers: Whenever feasible, store the waste chemical in its original
container[3].

o Proper Labeling: Ensure all waste containers are clearly labeled with the chemical name and
associated hazards[3][6]. Do not use chemical formulas or structures|[6].

e No Mixing: Do not mix 2-Butoxybenzaldehyde with other chemical waste[3].

e Secure Storage: Store waste containers in a dry, cool, and well-ventilated place, with the
container tightly closed[5].

Handling Spills:
e Ensure Ventilation: Make sure the area is adequately ventilated[2].

+ Remove Ignition Sources: Eliminate all potential sources of ignition from the spill area[2].
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» Containment: Prevent the spill from spreading or entering drains[2][3].

o Absorb Spill: Use a non-combustible, inert absorbent material, such as sand or silica gel, to
soak up the spill[3].

o Collect Waste: Carefully collect the absorbed material and place it into a suitable, closed,
and properly labeled container for disposal[2][3].

Final Disposal: Arrange for the collection of the chemical waste by a licensed and approved
hazardous waste disposal company. The material can be disposed of by removal to a licensed
chemical destruction plant or by controlled incineration[2].

Contaminated Packaging: Empty containers should be triple-rinsed (or equivalent) and can
then be offered for recycling or reconditioning. Alternatively, the packaging can be punctured to
render it unusable for other purposes and then disposed of in a sanitary landfill[2].

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 2-
Butoxybenzaldehyde.
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2-Butoxybenzaldehyde Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1266755?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Butoxybenzaldehyde
https://www.chemicalbook.com/msds/2-n-butoxybenzaldehyde.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_2_3_2_Formylphenoxy_propoxy_benzaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC218370100&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA15243&PLANT=d__ALF
https://rtong.people.ust.hk/ChEmoryWasteDisposal_NEW.pdf
https://www.benchchem.com/product/b1266755#2-butoxybenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1266755#2-butoxybenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1266755#2-butoxybenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/product/b1266755#2-butoxybenzaldehyde-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266755?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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